Cas no 1807229-47-5 (Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate)

• Product Name: Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate
• CAS No: 1807229-47-5
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4954271
• Update Time: 2025-05-24

Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate

• Inchi： 1S/C11H8BrF2NO2/c1-17-11(16)6-2-7(4-12)9(10(13)14)8(3-6)5-15/h2-3,10H,4H2,1H3
• InChI Key： YRCZJHFVOBRBNM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate

Research Briefing on Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate (CAS: 1807229-47-5) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate (CAS: 1807229-47-5) is a specialized chemical intermediate gaining attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and bromomethyl functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of selective kinase inhibitors. Researchers utilized its reactive bromomethyl group for efficient coupling with heterocyclic amines, yielding compounds with potent inhibitory activity against specific cancer-related kinases. The difluoromethyl moiety was found to enhance metabolic stability, addressing a common challenge in drug development.

In the realm of chemical biology, a recent Nature Chemical Biology publication (2024) reported on the use of Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate as a key intermediate in the development of activity-based protein profiling (ABPP) probes. The compound's ability to undergo selective reactions with active site residues of target enzymes has enabled the creation of highly specific molecular tools for studying enzyme function in complex biological systems.

From a synthetic chemistry perspective, advances in the preparation of this compound have been significant. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route that improved yield from 65% to 89% while reducing hazardous byproducts. This development is particularly important for pharmaceutical applications where consistent quality and scalability are crucial.

The compound's safety profile has also been the subject of recent investigation. Toxicology studies published in Regulatory Toxicology and Pharmacology (2023) indicate that while the bromomethyl group presents some reactivity concerns, proper handling procedures can effectively mitigate risks. These findings support the continued use of this intermediate in research settings with appropriate safety measures.

Looking forward, patent applications filed in early 2024 suggest growing commercial interest in derivatives of Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate. Several pharmaceutical companies are investigating its incorporation into next-generation small molecule therapeutics, particularly for oncology and inflammatory diseases. The compound's unique combination of functional groups offers multiple points for structural modification, making it valuable for medicinal chemistry optimization programs.

In conclusion, Methyl 3-bromomethyl-5-cyano-4-(difluoromethyl)benzoate (CAS: 1807229-47-5) represents an important chemical tool with diverse applications in drug discovery and chemical biology. Recent research has expanded our understanding of its synthetic utility, biological applications, and safety considerations. As the field continues to evolve, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents and research tools.